Cas no 2137032-77-8 (2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate)

• Product Name: 2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate
• CAS No: 2137032-77-8
• MF: C₁₂H₁₇ClFNO₄
• MW: 293.719086408615
• CID: 5255518
• Update Time: 2023-08-25

2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl 6-chloromethyl (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate
• 2-O-tert-butyl 6-O-(chloromethyl) (1S,5R,6R)-6-fluoro-2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate
• 2-Azabicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 6-fluoro-, 6-(chloromethyl) 2-(1,1-dimethylethyl) ester, (1S,5R,6R)-

• Inchi： 1S/C12H17ClFNO4/c1-11(2,3)19-10(17)15-5-4-7-8(15)12(7,14)9(16)18-6-13/h7-8H,4-6H2,1-3H3/t7-,8+,12-/m1/s1
• InChI Key： OXMNIABDOKKDGR-RGNHYFCHSA-N
• SMILES： ClCOC([C@@]1([C@@H]2[C@H]1CCN2C(=O)OC(C)(C)C)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 411
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8